Comprehensive Technical Guide on 6-Chloro-1,5-Naphthyridin-2(1H)-one: Structural Dynamics and Synthetic Utility
Comprehensive Technical Guide on 6-Chloro-1,5-Naphthyridin-2(1H)-one: Structural Dynamics and Synthetic Utility
Executive Summary
The compound 6-chloro-1,5-naphthyridin-2(1H)-one (CAS: 1394003-98-5) has emerged as a privileged heterocyclic scaffold in advanced organic synthesis and medicinal chemistry[1]. Characterized by a fused bicyclic system containing two nitrogen atoms, this molecule offers a unique combination of hydrogen-bonding capabilities, electronic deficiency, and highly orthogonal reactive sites. This whitepaper provides an in-depth analysis of its physicochemical properties, the causality behind its reactivity, and field-proven protocols for its functionalization, specifically tailored for drug development professionals and synthetic chemists.
Physicochemical Profiling & Structural Elucidation
The 1,5-naphthyridine core consists of two fused pyridine rings with nitrogen atoms positioned at the 1- and 5-positions. The introduction of a ketone/hydroxyl tautomeric center at C2 and a chlorine atom at C6 creates a highly polarized molecule.
Tautomerism and Electronic Distribution
In the solid state and in polar protic solvents, the molecule predominantly exists in the lactam (2(1H)-one) tautomer rather than the lactim (2-hydroxy) form. This is driven by the thermodynamic stability of the amide resonance structure. The core is highly electron-deficient; the N5 nitrogen exerts a strong inductive and mesomeric electron-withdrawing effect on the adjacent C6 position, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO). This electronic causality explains why the C6-chlorine is exceptionally labile toward nucleophilic attack.
Quantitative Data Summary
The following table summarizes the core quantitative and physicochemical data necessary for handling and experimental design,[2].
| Property | Value | Experimental Relevance |
| CAS Number | 1394003-98-5 | Primary identifier for procurement and safety tracking. |
| Molecular Formula | C8H5ClN2O | Determines stoichiometric calculations. |
| Molecular Weight | 180.59 g/mol | Used for molarity and yield quantification. |
| InChI Key | JPPALMUZMRZGSL-UHFFFAOYSA-N | Essential for cheminformatics and docking studies. |
| Physical Form | Solid (White to off-white) | Indicates high crystallinity; easily purified via recrystallization. |
| Storage Conditions | Room Temp, Inert Atmosphere | Prevents slow oxidative degradation or moisture-induced hydrolysis. |
Pharmacological Applications & Target Engagement
Derivatives of the 1,5-naphthyridine scaffold are heavily utilized in the development of targeted therapeutics. The spatial geometry of the nitrogen atoms allows for bidentate interactions with the hinge region of various kinases.
-
TGF-β Type I Receptor (ALK5) Inhibitors: Optimization of 1,5-naphthyridine derivatives has led to potent inhibitors of ALK5. The core acts as an ATP-competitive inhibitor, binding to the kinase domain and preventing the phosphorylation of SMAD2/3, which is critical in halting fibrotic and oncogenic pathways[3].
-
PI3Kδ and MELK Inhibitors: The scaffold is highly tunable. Substitution at the C6 position with various amines or aryl groups yields selective inhibitors for PI3Kδ (used in autoimmune diseases) and Maternal Embryonic Leucine Zipper Kinase (MELK)[4],[5].
-
Anti-Infectives: Functionalization at the C2 and C6 positions has generated carbohydrazide derivatives with significant antitubercular activity against M. tuberculosis strains[6].
Mechanism of ALK5 kinase inhibition by 1,5-naphthyridine derivatives blocking SMAD signaling.
Synthetic Methodologies & Reactivity Causality
The strategic value of 6-chloro-1,5-naphthyridin-2(1H)-one lies in its orthogonal reactivity .
-
C6-Position (Electrophilic Center): Due to the adjacent N5 atom, the C6-Cl bond is primed for Nucleophilic Aromatic Substitution ( SNAr ) and Palladium-catalyzed cross-coupling (Buchwald-Hartwig, Suzuki-Miyaura). The causality here is the stabilization of the Meisenheimer complex intermediate by the electron-withdrawing nitrogen.
-
N1-Position (Nucleophilic Center): In the presence of a mild base (e.g., K2CO3 ), the molecule deprotonates to form an ambident enolate. Using soft electrophiles (like alkyl iodides), alkylation occurs predominantly at the N1 position, yielding N-alkyl-1,5-naphthyridin-2-ones.
-
C2-Position (Oxygen Functionalization): If functionalization of the oxygen is required, treatment with a hard electrophile like Trifluoromethanesulfonic anhydride ( Tf2O ) in the presence of pyridine yields the 2-triflate, converting the C2 position into a second cross-coupling site.
Self-Validating Experimental Protocol: C6-Amination
To demonstrate the utility of this building block, the following is a field-proven, self-validating protocol for the Buchwald-Hartwig amination of the C6 position.
Rationale & Causality
We select Pd2(dba)3 as the palladium source and XPhos as the ligand. The bulky, electron-rich XPhos ligand facilitates the oxidative addition of the highly electron-deficient C6-Cl bond while simultaneously accelerating the reductive elimination step, preventing catalyst resting-state trapping. Cs2CO3 is chosen as the base because its high solubility in 1,4-dioxane provides optimal basicity without degrading the naphthyridine core.
Step-by-Step Methodology
-
Preparation (Inert Atmosphere): Flame-dry a Schlenk flask. Add 6-chloro-1,5-naphthyridin-2(1H)-one (1.0 equiv, 1.0 mmol), the desired primary amine (1.2 equiv), Pd2(dba)3 (0.05 equiv, 5 mol%), XPhos (0.10 equiv, 10 mol%), and Cs2CO3 (2.0 equiv).
-
Solvent Addition: Evacuate and backfill the flask with Argon three times. Add anhydrous 1,4-dioxane (10 mL) via syringe.
-
Reaction Execution: Heat the mixture to 100°C in a pre-heated oil bath.
-
Self-Validation Checkpoint 1 (Monitoring): After 4 hours, sample 10 µL of the reaction mixture, dilute in LC-MS grade Methanol, and analyze via UPLC-MS. Validation metric: Disappearance of the m/z 181 [M+H]+ peak and appearance of the product mass. If starting material persists, the causality is likely catalyst deactivation by trace oxygen; add an additional 2 mol% Pd/Ligand.
-
Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove palladium black and inorganic salts, washing with Ethyl Acetate (30 mL).
-
Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography ( SiO2 , gradient elution: Dichloromethane to 5% Methanol in Dichloromethane).
-
Self-Validation Checkpoint 2 (Characterization): Analyze the isolated solid via 1H NMR. Validation metric: The disappearance of the characteristic C6-chlorine adjacent proton doublet and the appearance of the amine N-H broad singlet and associated aliphatic/aromatic signals.
Step-by-step workflow for the palladium-catalyzed C6-amination of the naphthyridine scaffold.
Conclusion
6-Chloro-1,5-naphthyridin-2(1H)-one is a highly versatile, electronically distinct building block. Understanding the causality of its reactivity—specifically the electron-withdrawing nature of the N5 nitrogen activating the C6 chlorine, and the tautomeric dynamics at the C2 position—allows researchers to rationally design complex, multi-step syntheses. By employing rigorous, self-validating protocols, drug development professionals can efficiently leverage this scaffold to discover novel kinase inhibitors and anti-infective agents.
References
-
Google Patents (US9067937B2). 1,5-naphthyridine derivatives and MELK inhibitors containing the same.[4] Available at:
-
Norman, P. Novel 1,5-naphthyridine PI3Kδ inhibitors, an evaluation of WO2011075628. Expert Opin Ther Pat. 2011 Nov;21(11):1805-10.[5] Available at:[Link]
-
Gellibert, F. et al. Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. J Med Chem. 2004 Aug 26;47(18):4494-506.[3] Available at:[Link]
-
ResearchGate. Structures of drugs containing 1,5-naphthyridin-2(1H)-one moiety and Antitubercular Activity.[6] Available at: [Link]
Sources
- 1. 6-Chloro-1,5-naphthyridin-2(1H)-one|CAS 1394003-98-5 [benchchem.com]
- 2. 6-Chloro-1,5-naphthyridin-2(1H)-one | 1394003-98-5 [sigmaaldrich.com]
- 3. Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. US9067937B2 - 1,5-naphthyridine derivatives and MELK inhibitors containing the same - Google Patents [patents.google.com]
- 5. Novel 1,5-naphthyridine PI3Kδ inhibitors, an evaluation of WO2011075628 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
